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Compound of Interest

Compound Name: GaTx2

Cat. No.: B612383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the proper handling,

storage, and application of lyophilized GaTx2 peptide, a potent and selective blocker of the

ClC-2 chloride channel.[1][2][3][4]

Product Information
GaTx2 is a 29-amino acid peptide originally isolated from the venom of the scorpion Leiurus

quinquestriatus hebraeus.[5] It is a high-affinity inhibitor of ClC-2 channels, with a dissociation

constant (Kd) of approximately 20 pM.[1][5] Its high selectivity makes it a valuable tool for

studying the physiological and pathological roles of ClC-2 channels.[2][4]

Table 1: Physicochemical Properties of GaTx2 Peptide
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Property Value Reference

Molecular Weight 3191.25 Da [5]

Appearance White lyophilized solid [5]

Amino Acid Sequence

Val-Ser-Cys-Glu-Asp-Cys-Pro-

Asp-His-Cys-Ser-Thr-Gln-Lys-

Ala-Arg-Ala-Lys-Cys-Asp-Asn-

Asp-Lys-Cys-Val-Cys-Glu-Pro-

Ile

[5]

Disulfide Bonds
Cys3-Cys19, Cys6-Cys24,

Cys10-Cys26
[5]

Solubility Water and saline buffers [5]

Purity >98% [5]

Handling and Storage of Lyophilized Peptide
Proper handling and storage of lyophilized GaTx2 are crucial to maintain its stability and

biological activity.

Shipping and Initial Storage
Lyophilized peptides are typically shipped at ambient temperature and are stable for several

weeks.[6] Upon receipt, it is recommended to store the lyophilized peptide at -20°C or -80°C for

long-term storage.[6][7]

Reconstitution
To minimize degradation, allow the vial of lyophilized GaTx2 to equilibrate to room temperature

before opening. Reconstitute the peptide using sterile, high-purity water or a buffer of your

choice (e.g., PBS). The solubility of GaTx2 is good in aqueous solutions.[5] For hydrophobic

peptides in general, initial dissolution in a small amount of a polar organic solvent like DMSO,

followed by dilution with aqueous buffer, can be a useful strategy if solubility issues arise.

Table 2: Recommended Storage Conditions for GaTx2 Peptide
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Form
Storage
Temperature

Duration Notes

Lyophilized Room Temperature Weeks
For short-term storage

upon receipt.

-20°C Months to Years
Recommended for

long-term storage.

-80°C Years
Ideal for long-term

archival storage.

In Solution 4°C Up to 1 week

For short-term use.

Avoid repeated

temperature changes.

-20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.

-80°C Several months
Aliquot to avoid

freeze-thaw cycles.

Experimental Protocols
GaTx2 is a powerful tool for investigating the function of ClC-2 channels in various

experimental settings.

Protocol 1: Inhibition of ClC-2 Channels in Xenopus
Oocytes using Two-Electrode Voltage Clamp (TEVC)
This protocol describes the use of GaTx2 to block ClC-2 channels expressed in Xenopus laevis

oocytes.

Materials:

Xenopus laevis oocytes expressing ClC-2 channels

Two-electrode voltage clamp setup

Recording chamber
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Micromanipulators

Glass microelectrodes (filled with 3 M KCl)

Recording solution (ND96): 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM

HEPES, pH 7.5

GaTx2 stock solution (e.g., 1 µM in ND96)

Procedure:

Place a ClC-2 expressing oocyte in the recording chamber and perfuse with ND96 solution.

Impale the oocyte with two microelectrodes for voltage clamping.

Clamp the oocyte at a holding potential of -30 mV.

To elicit ClC-2 currents, apply hyperpolarizing voltage steps (e.g., from -20 mV to -140 mV in

-20 mV increments for 800 ms).

Establish a stable baseline recording of ClC-2 currents.

Perfuse the recording chamber with ND96 solution containing the desired concentration of

GaTx2 (e.g., 1-100 nM).

Record the currents again using the same voltage-step protocol to observe the inhibitory

effect of GaTx2.

Wash out the peptide by perfusing with ND96 solution and record to observe any reversal of

inhibition.

Expected Results:

GaTx2 will cause a concentration-dependent inhibition of the hyperpolarization-activated ClC-2

currents. The inhibition is characterized by a slowing of the channel activation kinetics.[4]

Workflow for TEVC Experiment with GaTx2
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Caption: Workflow for a two-electrode voltage clamp experiment using GaTx2.
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Protocol 2: Measurement of Nasal Potential Difference
(NPD) in Mice
This protocol outlines the use of GaTx2 to assess the contribution of ClC-2 to the nasal

potential difference in mice.

Materials:

Anesthetized mice

NPD measurement setup with a perfusion catheter and recording electrodes

Ringer's solution: 145 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 1.2 mM CaCl₂, 10 mM HEPES, pH

7.4

Low Cl⁻ Ringer's solution (replace NaCl with sodium gluconate)

Amiloride solution (100 µM in Ringer's)

GaTx2 solution (in appropriate Ringer's solution)

Procedure:

Anesthetize the mouse and place it in the measurement apparatus.

Insert the perfusion catheter into one nostril and the recording electrode into the contralateral

nostril.

Perfuse the nasal cavity sequentially with the following solutions, allowing the potential

difference to stabilize with each solution:

Ringer's solution (to establish baseline PD).

Ringer's solution with amiloride (to block ENaC).

Low Cl⁻ Ringer's solution with amiloride (to create a chloride gradient).
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To assess the effect of GaTx2, perfuse with the low Cl⁻ Ringer's solution containing both

amiloride and a specific concentration of GaTx2.

Record the change in potential difference. A depolarization (less negative PD) upon GaTx2
application would indicate inhibition of a Cl⁻ conductance mediated by ClC-2.

Expected Results:

In the presence of a chloride gradient, inhibition of ClC-2 channels by GaTx2 is expected to

cause a depolarization of the nasal potential difference, reflecting a decrease in chloride

secretion.

Logical Flow of Nasal Potential Difference Measurement
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Caption: Logical flow for a nasal potential difference measurement experiment.

Signaling Pathway
GaTx2 exerts its effect by directly binding to and inhibiting the ClC-2 chloride channel. The

inhibition of ClC-2 can have several downstream consequences depending on the cell type and

physiological context.
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Signaling Pathway of GaTx2 Action

GaTx2 Peptide ClC-2 Channel
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Caption: Simplified signaling pathway illustrating the action of GaTx2.

Data Presentation
The following tables summarize hypothetical quantitative data for illustrative purposes. Actual

experimental results may vary.

Table 3: Hypothetical Stability of Lyophilized GaTx2 at Different Temperatures

Temperature Duration Activity Retention (%)

25°C 1 month >95%

4°C 6 months >98%

-20°C 2 years >99%

-80°C >5 years >99%

Table 4: Hypothetical pH Stability of GaTx2 in Solution (4°C for 1 week)

pH Activity Retention (%)

5.0 >90%

7.4 >98%

8.5 >95%
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Table 5: Hypothetical Solubility of GaTx2 in Common Buffers

Buffer Concentration (mg/mL)

Deionized Water >10

Phosphate-Buffered Saline (PBS), pH 7.4 >10

Tris-Buffered Saline (TBS), pH 7.4 >10

Troubleshooting
Problem Possible Cause Solution

Low or no biological activity

Improper storage of lyophilized

peptide or reconstituted

solution.

Ensure storage at

recommended temperatures

and avoid repeated freeze-

thaw cycles.

Incorrect reconstitution.

Use high-purity, sterile

solvents. Ensure complete

dissolution.

Precipitation of peptide in

solution

Peptide concentration is too

high for the buffer.

Try dissolving at a lower

concentration or use a different

buffer system. A small amount

of organic solvent (e.g.,

DMSO) may aid solubility.

Inconsistent experimental

results

Variability in peptide

concentration.

Prepare fresh aliquots for each

experiment. Quantify peptide

concentration accurately.

Degradation of peptide in

solution.

Use freshly prepared solutions.

Store solutions appropriately.

For further technical support, please refer to the manufacturer's documentation or contact their

technical service department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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